Cas no 137506-14-0 (2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole)

• Product Name: 2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole
• CAS No: 137506-14-0
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD03308960
• CID: 874101
• PubChem ID: 609541
• Update Time: 2026-04-29

2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-4-PHENYL-2(3H)-THIAZOLONE HYDRAZONE
• 2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole

• MDL： MFCD03308960
• Inchi： InChI=1S/C10H11N3S/c1-7-9(12-10(13-11)14-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： UGSXBHGKPPJJGZ-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CC=CC=C2)N=C(NN)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole

Exploring the Potential of 2-Hydrazinyl-5-Methyl-4-Phenyl-1,3-Thiazole: A Comprehensive Overview

The compound with CAS No. 137506-14-0, known as 2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article delves into the structural characteristics, synthesis methods, and recent advancements in understanding its functionality.

Chemical Structure and Properties

The molecular structure of 2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the ring include a hydrazine group at position 2, a methyl group at position 5, and a phenyl group at position 4. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Synthesis Methods

The synthesis of 2-hydrazinyl-5-methyl-4-phenyl-1,3-thiazole involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent studies have explored novel synthetic routes that enhance yield and purity while minimizing environmental impact. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times and improve selectivity.

Applications in Drug Discovery

2-Hydrazinyl-5-methyl-4-phenyl-1,3-thiazole has shown promise in drug discovery due to its ability to act as a scaffold for bioactive molecules. Its thiazole core is known for its pharmacological properties, including anti-inflammatory and antioxidant activities. Recent studies have demonstrated its potential as a lead compound in the development of new therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

Material Science Applications

Beyond pharmaceuticals, this compound has found applications in material science. Its ability to form stable coordination complexes makes it valuable in the development of new materials for catalysis and sensing technologies. Researchers have recently reported its use as a ligand in metalloporphyrins for gas sensing applications.

Environmental Impact and Sustainability

The synthesis and application of 2-hydrazinyl-5-methyl-4-ph enyl -1 ,3 -thiazole are being increasingly evaluated for their environmental impact. Green chemistry principles are being integrated into its production processes to reduce waste and energy consumption. For example, solvent-free reactions and biodegradable catalysts are being explored to enhance sustainability.

FUTURE RESEARCH DIRECTIONS

The future of this compound lies in exploring its potential in emerging fields such as nanotechnology and biotechnology. Ongoing research aims to uncover new functionalities by modifying its substituents or incorporating it into larger molecular frameworks. Collaborative efforts between chemists, biologists, and engineers are expected to unlock novel applications that further highlight the versatility of this compound.